2-Amino-1-(1-aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolen-5-yl)vinyl)ethene-1,2-dicarbonitrile
Description
2-Amino-1-(1-aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolen-5-yl)vinyl)ethene-1,2-dicarbonitrile is a nitrile-rich heterocyclic compound featuring a benzo[3,4-d]1,3-dioxole (nitro-substituted) moiety conjugated to a vinyl-aza-ethene backbone. This structure confers unique electronic properties due to the electron-withdrawing nitro and dioxole groups, which enhance stability and reactivity at the nitrile and amino sites.
Properties
Molecular Formula |
C12H7N5O4 |
|---|---|
Molecular Weight |
285.21 g/mol |
IUPAC Name |
(Z)-2-amino-3-[(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]but-2-enedinitrile |
InChI |
InChI=1S/C12H7N5O4/c13-3-8(15)9(4-14)16-5-7-1-11-12(21-6-20-11)2-10(7)17(18)19/h1-2,5H,6,15H2/b9-8-,16-5? |
InChI Key |
DDXICRIRDVJOPD-RYWCNDBESA-N |
Isomeric SMILES |
C1OC2=C(O1)C=C(C(=C2)C=N/C(=C(/C#N)\N)/C#N)[N+](=O)[O-] |
Canonical SMILES |
C1OC2=C(O1)C=C(C(=C2)C=NC(=C(C#N)N)C#N)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-1-(1-aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolen-5-yl)vinyl)ethene-1,2-dicarbonitrile typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the Nitrobenzo[3,4-d]1,3-dioxole Core: This step involves the nitration of benzo[3,4-d]1,3-dioxole using a nitrating agent such as nitric acid.
Amination and Dicarbonitrile Formation:
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to increase yield and reduce reaction times.
Chemical Reactions Analysis
Types of Reactions
2-Amino-1-(1-aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolen-5-yl)vinyl)ethene-1,2-dicarbonitrile undergoes various types of chemical reactions, including:
Oxidation: The nitro group can be further oxidized to form nitroso or other oxidized derivatives.
Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.
Substitution: The amino and vinyl groups can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Common reducing agents include hydrogen gas with palladium on carbon (Pd/C) as a catalyst.
Substitution: Nucleophilic substitution reactions often use bases such as sodium hydroxide or potassium carbonate.
Major Products Formed
Oxidation Products: Nitroso derivatives, nitro derivatives.
Reduction Products: Amino derivatives.
Substitution Products: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
2-Amino-1-(1-aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolen-5-yl)vinyl)ethene-1,2-dicarbonitrile has several scientific research applications:
Chemistry: Used as a building block for the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.
Medicine: Potential therapeutic applications due to its unique structure and biological activity.
Industry: Used in the development of new materials and as a precursor for various industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Amino-1-(1-aza-2-(6-nitrobenzo[3,4-d]1,3-dioxolen-5-yl)vinyl)ethene-1,2-dicarbonitrile involves its interaction with specific molecular targets. The nitrobenzo[3,4-d]1,3-dioxole moiety is known to interact with enzymes and proteins, potentially inhibiting their activity. This interaction can lead to various biological effects, including antimicrobial and anticancer activity. The exact molecular pathways involved are still under investigation, but it is believed that the compound can induce apoptosis in cancer cells and inhibit the growth of microbial pathogens.
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound belongs to a class of vinyl-aza-ethene dicarbonitriles with diverse aryl/heteroaryl substituents. Below is a comparative analysis of its structural analogs:
Structural and Functional Group Comparison
Physicochemical and Spectral Properties
- Nitrile Stretches (IR) : All analogs exhibit strong IR absorption near 2200–2220 cm⁻¹, characteristic of nitrile groups .
- Thermal Stability : Melting points for related compounds (e.g., thiazolo-pyrimidine-carbonitriles in ) range from 213–269°C, suggesting moderate thermal stability .
- Lipophilicity : The nitrobenzo-dioxole substituent in the target compound likely reduces lipophilicity compared to chlorophenylthio or iodo-substituted analogs, impacting bioavailability .
Key Differentiators of the Target Compound
- Electron-Withdrawing Substituents : The nitrobenzo-dioxole group enhances electrophilicity at the vinyl-aza-ethene core, favoring nucleophilic addition reactions compared to halogenated analogs .
- Steric Effects : The dioxole ring may impose steric hindrance, reducing reactivity at the vinyl position relative to smaller substituents (e.g., dihydroxyphenyl in ).
- Solubility : Higher TPSA (compared to dihydroxyphenyl analogs) suggests superior aqueous solubility, advantageous for solution-phase reactions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
